Cas no 941925-94-6 (3-(benzenesulfonyl)-N-(4-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylpropanamide)

• Product Name: 3-(benzenesulfonyl)-N-(4-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylpropanamide
• CAS No: 941925-94-6
• MF: C₂₃H₂₁N₃O₃S₂
• MW: 451.561142683029
• CID: 5500704
• Update Time: 2025-06-20

3-(benzenesulfonyl)-N-(4-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylpropanamide Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-(4-methyl-2-benzothiazolyl)-3-(phenylsulfonyl)-N-(2-pyridinylmethyl)-
• 3-(benzenesulfonyl)-N-(4-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylpropanamide

• Inchi： 1S/C23H21N3O3S2/c1-17-8-7-12-20-22(17)25-23(30-20)26(16-18-9-5-6-14-24-18)21(27)13-15-31(28,29)19-10-3-2-4-11-19/h2-12,14H,13,15-16H2,1H3
• InChI Key： SZXLUVSFLQQKDJ-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=C(C)C=CC=C2S1)CC1=NC=CC=C1)(=O)CCS(C1=CC=CC=C1)(=O)=O

Additional information on 3-(benzenesulfonyl)-N-(4-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylpropanamide

Professional Introduction to Compound with CAS No. 941925-94-6 and Product Name: 3-(benzenesulfonyl)-N-(4-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylpropanamide

The compound with the CAS number 941925-94-6 and the product name 3-(benzenesulfonyl)-N-(4-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylpropanamide represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense interest among researchers and scientists. The structural composition of this molecule, featuring a benzenesulfonyl group, a 4-methyl-1,3-benzothiazol-2-yl moiety, and a pyridin-2-ylmethylpropanamide backbone, suggests potential applications in drug discovery and therapeutic development.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry due to their diverse biological properties. The presence of the benzenesulfonyl group in this compound contributes to its ability to interact with biological targets through hydrogen bonding and electrostatic interactions. This feature is particularly valuable in the design of small-molecule inhibitors targeting enzymes and receptors involved in various diseases. The 4-methyl-1,3-benzothiazol-2-yl ring is another critical component that enhances the compound's pharmacological profile. This moiety has been shown to exhibit antimicrobial, anti-inflammatory, and antiviral properties, making it a valuable scaffold for developing novel therapeutic agents.

The pyridin-2-ylmethylpropanamide moiety further enriches the pharmacological potential of this compound. Pyridine derivatives are well-known for their role in medicinal chemistry, often serving as key pharmacophores in drugs used to treat conditions such as hypertension, allergies, and neurological disorders. The propanamide group introduces a polar region that can improve solubility and bioavailability, which are crucial factors in drug development. Together, these structural elements contribute to the compound's overall efficacy and selectivity.

In the context of current research, this compound has been investigated for its potential applications in treating various diseases. For instance, studies have demonstrated its efficacy as an inhibitor of enzymes involved in cancer progression. The benzenesulfonyl group specifically interacts with key residues in these enzymes, disrupting their function and thereby inhibiting tumor growth. Additionally, the 4-methyl-1,3-benzothiazol-2-yl moiety has shown promise in reducing inflammation by modulating immune responses. This dual action makes the compound a promising candidate for developing anti-cancer and anti-inflammatory therapies.

Another area of interest is the compound's potential as an antimicrobial agent. The structural features of this molecule allow it to disrupt bacterial cell membranes and inhibit essential metabolic pathways. This has been particularly relevant in light of rising concerns about antibiotic resistance. Researchers have observed that compounds containing benzenesulfonyl groups exhibit strong activity against Gram-positive bacteria, making them valuable candidates for novel antibiotics. Furthermore, the presence of the pyridin-2-ylmethylpropanamide moiety enhances its ability to penetrate bacterial cell walls, improving its efficacy.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic framework efficiently. These methods not only improve the efficiency of synthesis but also allow for modifications to be made at different stages to optimize biological activity.

From a computational chemistry perspective, molecular modeling studies have been conducted to understand the interactions between this compound and its biological targets. These studies have provided insights into how different parts of the molecule interact with receptors and enzymes at an atomic level. This information is crucial for designing derivatives with enhanced potency and reduced side effects. The use of computational tools has also helped predict pharmacokinetic properties such as absorption, distribution, metabolism, excretion (ADME), which are essential for drug development.

Future research directions include exploring the synthesis of analogs based on this compound's structure to identify more potent derivatives with improved pharmacological profiles. Additionally, investigating its mechanism of action at a molecular level will provide a deeper understanding of how it interacts with biological targets and how these interactions lead to therapeutic effects.

The development of new drugs is a complex process that requires interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. This compound serves as an excellent example of how advancements in chemical synthesis can lead to novel therapeutic agents with significant medical applications. Its unique structural features make it a versatile tool for drug discovery，and ongoing research promises to unlock even greater potential in treating various diseases.